Cas no 4414-85-1 (3-{1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile)

• Product Name: 3-{1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile
• CAS No: 4414-85-1
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 6527297
• PubChem ID: 119090846
• Update Time: 2025-10-29

3-{1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile
• 3-{1h-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile
• EN300-1842791
• 4414-85-1

• Inchi： 1S/C10H9N3/c11-5-1-3-8-7-13-10-9(8)4-2-6-12-10/h2,4,6-7H,1,3H2,(H,12,13)
• InChI Key： OHLXKMMBMYLWQX-UHFFFAOYSA-N
• SMILES： N1C=C(CCC#N)C2=CC=CN=C12

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-{1H-pyrrolo2,3-bpyridin-3-yl}propanenitrile

3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile (CAS No. 4414-85-1): A Versatile Heterocyclic Building Block for Drug Discovery and Material Science

3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile (CAS No. 4414-85-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This nitrile-functionalized pyrrolopyridine derivative serves as a valuable building block for the synthesis of various biologically active molecules and functional materials.

The molecular structure of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile combines the pyrrolopyridine core with a flexible propionitrile side chain, offering multiple sites for chemical modification. This unique combination makes it particularly interesting for researchers developing kinase inhibitors, cancer therapeutics, and central nervous system (CNS) drugs.

Recent studies have highlighted the potential of pyrrolopyridine derivatives in addressing some of today's most pressing medical challenges. With the growing interest in targeted cancer therapies and precision medicine, compounds like 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile are being extensively investigated for their ability to modulate specific biological pathways while minimizing side effects.

In the field of medicinal chemistry, this compound serves as a precursor for numerous drug candidates. Its pyrrolopyridine scaffold is frequently found in molecules that interact with various protein targets, including JAK kinases, ALK inhibitors, and TRK family proteins. The presence of the nitrile group enhances binding affinity and metabolic stability, making it a preferred choice for drug design.

Beyond pharmaceutical applications, 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile has shown promise in material science applications. Its conjugated system and electron-rich nature make it suitable for developing organic semiconductors, light-emitting materials, and sensor components. Researchers are exploring its potential in OLED technology and molecular electronics.

The synthesis of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile typically involves multi-step organic transformations starting from commercially available pyrrolopyridine precursors. Modern synthetic approaches focus on improving yield and purity while reducing environmental impact, aligning with the principles of green chemistry.

Analytical characterization of this compound includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are critical for research applications. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

In the current market landscape, the demand for heterocyclic building blocks like 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile continues to grow. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates to accelerate their drug discovery programs. This trend reflects the broader shift toward fragment-based drug design and combinatorial chemistry approaches.

Safety considerations for handling 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material in powder form.

The future research directions for 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile include exploring its potential in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Additionally, its application in covalent inhibitor design is being investigated, leveraging the reactivity of the nitrile group for selective target engagement.

For researchers interested in obtaining 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile, several specialty chemical suppliers offer this compound in various quantities. The availability of custom synthesis services and bulk quantities supports both small-scale research and larger development programs.

In conclusion, 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanenitrile (CAS No. 4414-85-1) represents a versatile and valuable chemical building block with wide-ranging applications in drug discovery and material science. Its unique structural features and functional groups make it particularly attractive for developing next-generation therapeutics and advanced materials.